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Compound of Interest

2-Phenyl-1H-indole-3-
Compound Name:
carbaldehyde

Cat. No.: B1208662

An In-Depth Technical Guide to 2-Phenyl-1H-indole-3-carbaldehyde

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 2-Phenyl-1H-indole-3-carbaldehyde. It is intended for researchers, scientists,
and professionals in the field of drug development and organic chemistry. This document
includes a summary of its physicochemical properties, detailed experimental protocols for its
synthesis, an analysis of its spectral data, and a discussion of its applications as a versatile
precursor for various biologically active molecules. Visualizations of key synthetic and reactive
pathways are provided to facilitate a deeper understanding.

Introduction

2-Phenyl-1H-indole-3-carbaldehyde is a heterocyclic aromatic compound featuring an indole
scaffold with a phenyl group at the 2-position and a formyl group at the 3-position. The indole
ring is a prominent pharmacophore found in numerous natural products and synthetic
compounds with significant biological activities, including anti-inflammatory, antimicrobial, and
anticancer properties.[1][2] The presence of the phenyl and carbaldehyde functionalities makes
this molecule a valuable intermediate in organic synthesis, allowing for the construction of more
complex molecular architectures.[3] This guide will delve into the core chemical characteristics
of this compound.
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Physicochemical Properties

2-Phenyl-1H-indole-3-carbaldehyde is typically a cream to pale brown crystalline powder.[3]
[4] It is sensitive to air and should be stored in an inert atmosphere at room temperature.[5][6] A
summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-Phenyl-1H-indole-3-carbaldehyde

Property Value Reference
Molecular Formula C15H11NO 4171
Molecular Weight 221.25 g/mol [7]

Melting Point 249-253 °C [5]

Boiling Point (Predicted) 462.9 £ 33.0 °C [5][6]
Density (Predicted) 1.237 + 0.06 g/cm?3 [5]1[6]

pKa (Predicted) 15.30 £ 0.30 [51[6]
Appearance Cream to pale brown powder [4]

CAS Number 25365-71-3 [4][7]

Synthesis and Experimental Protocols

The synthesis of indole-3-carbaldehydes is often achieved through the Vilsmeier-Haack
reaction. This reaction involves the formylation of an electron-rich aromatic ring, such as indole,
using a formylating agent like dimethylformamide (DMF) and phosphorus oxychloride (POCIs).

General Synthetic Workflow

The synthesis of 2-Phenyl-1H-indole-3-carbaldehyde typically starts from 2-phenylindole,
which is then subjected to formylation at the C3 position.
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Synthesis Workflow for 2-Phenyl-1H-indole-3-carbaldehyde

Vilsmeier Reagent

2-Phenylindole (DMF + POCI3)

Reaction with Vilsmeier Reagent /Forms

Electrophilic Iminium lon Intermediate

gueous Workup

Hydrolysis

ields

2-Phenyl-1H-indole-3-carbaldehyde

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-Phenyl-1H-indole-3-carbaldehyde.

Detailed Experimental Protocol: Vilsmeier-Haack
Formylation of 2-Phenylindole

The following protocol is a representative procedure for the synthesis of 2-Phenyl-1H-indole-3-
carbaldehyde.

o Preparation of the Vilsmeier Reagent: In a three-necked flask equipped with a stirrer and a
dropping funnel, cool dimethylformamide (DMF) in an ice-salt bath. Slowly add phosphorus
oxychloride (POCIs) dropwise with continuous stirring. The formation of the pinkish Vilsmeier
reagent will be observed.

o Formylation Reaction: Dissolve 2-phenylindole in DMF and add it to the Vilsmeier reagent.
The reaction mixture is stirred at a low temperature and then allowed to warm to room
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temperature. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

o Workup and Isolation: Once the reaction is complete, the mixture is poured onto crushed ice.

The resulting solution is then neutralized with an aqueous solution of sodium hydroxide. The

precipitate of 2-Phenyl-1H-indole-3-carbaldehyde is collected by filtration, washed with

water, and dried.

 Purification: The crude product can be further purified by recrystallization from a suitable

solvent like ethanol to yield a pure crystalline solid.

Spectral Data

The structure of 2-Phenyl-1H-indole-3-carbaldehyde can be confirmed by various

spectroscopic techniques. A summary of the key spectral data is provided in Table 2.

Table 2: Spectral Data for 2-Phenyl-1H-indole-3-carbaldehyde

Technique Key Peaks / Signals Reference
Spectral data available, though

1H NMR specific shifts may vary with [8]
solvent.

13C NMR Spectral data available. [718]
Characteristic peaks for N-H,

IR (KBr) C=0 (aldehyde), and aromatic [7]

C-H stretching.

Mass Spec (GC-MS)

Molecular ion peak (M+) at m/z

= 221. 7

Chemical Reactivity and Applications

2-Phenyl-1H-indole-3-carbaldehyde is a versatile building block in organic synthesis due to

the reactivity of its aldehyde group. It serves as a precursor for the synthesis of a wide range of

derivatives with potential biological activities.[6]
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Some key reactions include:

o Condensation Reactions: The aldehyde group can undergo condensation with various
amines and active methylene compounds to form Schiff bases and chalcones, respectively.
[9] These derivatives have shown antimicrobial and antioxidant properties.[6]

» Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 2-phenyl-1H-
indole-3-carboxylic acid.

e Reduction: The aldehyde can be reduced to the corresponding alcohol, (2-phenyl-1H-indol-3-
yl)methanol.

o Wittig Reaction: Reaction with phosphorus ylides can be used to introduce a carbon-carbon
double bond at the 3-position.

Reactivity of 2-Phenyl-1H-indole-3-carbaldehyde

2-Phenyl-1H-indole-3-carbaldehyde

Condensation with Amines /Claisen-Schmidt Condensationijidatio\ReWNiig Reaction

Schiff Bases Chalcones Carboxylic Acids Alcohols Alkenes
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Caption: Key chemical transformations of 2-Phenyl-1H-indole-3-carbaldehyde.

This compound is a reactant in the preparation of:

Tryptophan dioxygenase inhibitors as potential anticancer immunomodulators.[5]

Pyrimidinones with antimicrobial activity via the Biginelli reaction.[6]

[(phenyl)pyrazolyllindole derivatives with anti-inflammatory and analgesic properties.[6]

Indole thiophene chalcones with antimicrobial and antioxidant activities.[6]
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e Benzofuranone attached indole derivatives as PI3K inhibitors.[6]

Biological and Pharmacological Significance

The 2-phenylindole scaffold is of significant interest in medicinal chemistry.[1] Derivatives of 2-
Phenyl-1H-indole-3-carbaldehyde have been investigated for a variety of biological activities.
[3] The parent compound serves as a key intermediate for synthesizing molecules with
potential therapeutic applications in areas such as:

e Anticancer Research: As a precursor for tryptophan dioxygenase and PI3K inhibitors.[3]
o Anti-inflammatory Agents: For the development of novel anti-inflammatory drugs.[6]

e Antimicrobial Agents: As a starting material for compounds with antibacterial and antifungal
properties.[1]

Example Signhaling Pathway: PI3K/Akt

Derivatives of 2-Phenyl-1H-indole-3-carbaldehyde have been identified as inhibitors of the
PI3K (Phosphoinositide 3-kinase) pathway, which is a critical signaling pathway in cancer cell
growth and survival.
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Simplified PI3K/Akt Signaling Pathway
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Caption: Inhibition of the PI3K pathway by 2-phenylindole derivatives.

Conclusion

2-Phenyl-1H-indole-3-carbaldehyde is a chemically versatile and synthetically valuable
compound. Its straightforward synthesis and the reactivity of its functional groups make it an
important intermediate for the development of novel compounds with a wide range of biological
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activities. This guide has provided a technical overview of its properties, synthesis, and
applications, highlighting its significance for researchers in organic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. omicsonline.org [omicsonline.org]

e 2. benchchem.com [benchchem.com]

¢ 3. chemimpex.com [chemimpex.com]

¢ 4. assets.ga.thermofisher.com [assets.ga.thermofisher.com]

e 5. 2-PHENYLINDOLE-3-CARBOXALDEHYDE CAS#: 25365-71-3 [chemicalbook.com]
e 6. 2-PHENYLINDOLE-3-CARBOXALDEHYDE | 25365-71-3 [chemicalbook.com]

e 7. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem

[pubchem.ncbi.nlm.nih.gov]

e 8. 2-PHENYLINDOLE-3-CARBOXALDEHYDE(25365-71-3) 1H NMR spectrum
[chemicalbook.com]

e 9. jocpr.com [jocpr.com]

 To cite this document: BenchChem. [2-Phenyl-1H-indole-3-carbaldehyde chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208662#2-phenyl-1h-indole-3-carbaldehyde-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1208662?utm_src=pdf-custom-synthesis
https://www.omicsonline.org/open-access-pdfs/unveiling-the-biological-potential-of-2phenyl-indole-derivatives-a-comprehensive-review.pdf
https://www.benchchem.com/pdf/The_Multifaceted_Biological_Activities_of_2_Phenyl_3_piperidin_4_YL_1H_indole_Derivatives_A_Technical_Overview.pdf
https://www.chemimpex.com/products/24176
https://assets.qa.thermofisher.com/chem-specs-pdf/retrievePdf?rootSku=B21041&sku=B21041.06&erp_type=KR_E1_LCD&countryCode=kr
https://www.chemicalbook.com/ProductChemicalPropertiesCB7251463_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7251463.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-1H-indole-3-carbaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Phenyl-1H-indole-3-carbaldehyde
https://www.chemicalbook.com/SpectrumEN_25365-71-3_HNMR.htm
https://www.chemicalbook.com/SpectrumEN_25365-71-3_HNMR.htm
https://www.jocpr.com/articles/synthesis-characterization-and-biological-evaluation-of-some-schiffs-base-from-2amino-thiazole-with-indole3carbadehyde.pdf
https://www.benchchem.com/product/b1208662#2-phenyl-1h-indole-3-carbaldehyde-chemical-properties
https://www.benchchem.com/product/b1208662#2-phenyl-1h-indole-3-carbaldehyde-chemical-properties
https://www.benchchem.com/product/b1208662#2-phenyl-1h-indole-3-carbaldehyde-chemical-properties
https://www.benchchem.com/product/b1208662#2-phenyl-1h-indole-3-carbaldehyde-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1208662?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

